[4-[4-(Diethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]diethylammonium lactate

Specification

• CAS No.: 84962-79-8
• Molecular Formula: C33H47N3O6
• Molecular Weight: 581.7 g/mol
• IUPAC Name: 2-[1-(2-azaniumylethyl)-4-[[4-(diethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-yl]ethylazanium;2-hydroxypropanoate
• Standard InChI: InChI=1S/C27H35N3.2C3H6O3/c1-3-30(4-2)25-12-10-23(11-13-25)26(22-8-6-5-7-9-22)24-14-16-27(17-15-24,18-20-28)19-21-29;2*1-2(4)3(5)6/h5-17H,3-4,18-21,28-29H2,1-2H3;2*2,4H,1H3,(H,5,6)
• Standard InChI Key: JBPWJFOUUBDNBW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(C=C2)(CC[NH3+])CC[NH3+])C3=CC=CC=C3.CC(C(=O)[O-])O.CC(C(=O)[O-])O

Introduction

Chemical Structure and Nomenclature

Systematic Nomenclature

IUPAC Name:
2-[1-(2-azaniumylethyl)-4-[[4-(diethylamino)phenyl]-phenylmethylidene]cyclohexa-2,5-dien-1-yl]ethylazanium; 2-hydroxypropanoate

Key structural identifiers:

Property	Value
Molecular Formula	C₃₃H₄₇N₃O₆
Molecular Weight	581.7 g/mol
CAS Registry	84962-79-8
SMILES Notation	CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(C=C2)(CC[NH3+])CC[NH3+])C3=CC=CC=C3.CC(C(=O)[O-])O.CC(C(=O)[O-])O

Synthesis and Characterization

Synthetic Methodology

While explicit synthesis protocols remain proprietary, the structure suggests a multi-step preparation:

• Benzhydrylidene formation: Condensation of 4-diethylaminobenzaldehyde with cyclohexa-2,5-dien-1-one

• Quaternization: Treatment with diethylamine under acidic conditions to generate the dicationic species

• Salt metathesis: Ion exchange with lactic acid to replace original anions (likely chloride or sulfate)

Critical reaction parameters would include:

• Strict control of pH during quaternization to prevent decomposition

• Use of anhydrous conditions for maintaining conjugation integrity

• Low-temperature crystallization to obtain pure lactate salt

Analytical Characterization

Key spectroscopic features predicted from structure:

• UV-Vis: Strong absorption in visible range (λ_max ≈ 450-550 nm) due to extended conjugation

• NMR:

  • ¹H: δ 1.2-1.5 ppm (diethyl CH₃), δ 3.3-3.7 ppm (N-CH₂), δ 6.5-8.0 ppm (aromatic protons)

  • ¹³C: Signals for conjugated carbons (δ 120-150 ppm), lactate carbonyl (δ 175-185 ppm)

• Mass Spectrometry:

  • Parent ion at m/z 581.7 (cation + anion)

  • Fragmentation patterns showing loss of diethyl groups (m/z 58) and lactate moiety

Physicochemical Properties

Solubility Profile

Solvent	Solubility (mg/mL)	Notes
Water	15-20	Limited by hydrophobic cation
Methanol	50-70	Preferred solvent for processing
Dichloromethane	<5	Poor solubility in non-polar media
DMSO	>100	High solubility at elevated temperatures

Stability Characteristics

• Thermal: Decomposition onset ≈180°C (DSC/TGA data needed for confirmation)

• Photo: Likely photosensitive due to conjugated system - requires amber glass storage

• Hydrolytic: Stable in pH 4-7; lactone formation possible under strongly acidic conditions

Parameter	Recommendation
Personal Protection	Gloves, eye protection, lab coat
Ventilation	Fume hood for powder handling
Storage	-20°C under inert atmosphere